CID 5382831
CID 5382831
Brand Name:
Vulcanchem
CAS No.:
22043-07-8
VCID:
VC0187701
InChI:
InChI=1S/C8H9N3O2S/c9-8(14)11-10-4-5-1-2-6(12)7(13)3-5/h1-4,10,13H,(H3,9,11,14)/b5-4+
SMILES:
C1=CC(=O)C(=CC1=CNNC(=S)N)O
Molecular Formula:
C8H9N3O2S
Molecular Weight:
211.24 g/mol
CID 5382831
CAS No.: 22043-07-8
Main Products
VCID: VC0187701
Molecular Formula: C8H9N3O2S
Molecular Weight: 211.24 g/mol
| CAS No. | 22043-07-8 |
|---|---|
| Product Name | CID 5382831 |
| Molecular Formula | C8H9N3O2S |
| Molecular Weight | 211.24 g/mol |
| IUPAC Name | [[(E)-(3-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]amino]thiourea |
| Standard InChI | InChI=1S/C8H9N3O2S/c9-8(14)11-10-4-5-1-2-6(12)7(13)3-5/h1-4,10,13H,(H3,9,11,14)/b5-4+ |
| Standard InChIKey | ZNHBWZUFMNGACY-SNAWJCMRSA-N |
| Isomeric SMILES | C\1=CC(=O)C(=C/C1=C/NNC(=S)N)O |
| SMILES | C1=CC(=O)C(=CC1=CNNC(=S)N)O |
| Canonical SMILES | C1=CC(=O)C(=CC1=CNNC(=S)N)O |
| PubChem Compound | 5382831 |
| Last Modified | Nov 09 2021 |
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